N-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl]pyridazin-3-amine

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)azetidin-3-yl]pyridazin-3-amine
• InChI: InChI=1S/C15H16N4O4S/c20-24(21,12-3-4-13-14(8-12)23-7-6-22-13)19-9-11(10-19)17-15-2-1-5-16-18-15/h1-5,8,11H,6-7,9-10H2,(H,17,18)
• InChI Key: SDUQYOSWOKEKCS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)N3CC(C3)NC4=NN=CC=C4
• Molecular Formula: C15H16N4O4S
• DSSTOX Substance ID: DTXSID601130888
• Molecular Weight: 348.4 g/mol
• CAS No.: 2097935-55-0

Description

“N-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl]pyridazin-3-amine” is a chemical compound with the CAS Number: 1423028-22-1. It has a molecular weight of 270.31.

Molecular Structure Analysis

The InChI Code for the compound is 1S/C11H14N2O4S/c12-8-6-13(7-8)18(14,15)9-1-2-10-11(5-9)17-4-3-16-10/h1-2,5,8H,3-4,6-7,12H2. This code represents the compound’s molecular structure.

Physical and Chemical Properties Analysis

The compound is in powder form. As mentioned earlier, it has a molecular weight of 270.31. The storage temperature for this compound is 4 degrees Celsius.

Scientific Research Applications

Chemical Structure and Reactivity

N-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)azetidin-3-yl]pyridazin-3-amine is a compound characterized by its unique chemical structure, combining a benzodioxine moiety with a pyridazin-3-amine group. This combination contributes to its distinct reactivity and potential for various applications in scientific research. The presence of the benzodioxine ring offers a versatile scaffold for further chemical modifications due to its electron-rich nature, while the pyridazin-3-amine part can participate in numerous reactions, including nucleophilic substitutions and coupling reactions, making it a valuable candidate for the development of new chemical entities with potential biological activities.

Potential Biological Activities

The structural components of this compound suggest potential biological activities. Compounds featuring benzodioxine and sulfonyl groups have been explored for various pharmacological properties, including antimicrobial, anticancer, and enzyme inhibitory activities. Although specific studies on this compound might be limited, its structural analogs have shown promising results in preliminary screenings. For instance, benzodioxine derivatives have been investigated for their α-glucosidase and acetylcholinesterase inhibitory activities, indicating potential for therapeutic applications in diabetes and neurodegenerative diseases respectively (Abbasi et al., 2019).

Mechanism of Action

Target of Action

Some related compounds have shown to inhibit cholinesterases and lipoxygenase enzymes . These enzymes play crucial roles in neural signal transmission and inflammation, respectively.

Mode of Action

It’s plausible that the compound interacts with its targets (potentially cholinesterases and lipoxygenase enzymes) by binding to their active sites, thereby inhibiting their function .

Biochemical Pathways

Inhibition of lipoxygenase could disrupt the synthesis of leukotrienes, molecules involved in inflammatory responses .

Result of Action

Based on the potential targets, it’s plausible that the compound could affect neural signaling and inflammatory responses .